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Compound of Interest

Compound Name: Reglone

Cat. No.: B022050

Application Notes and Protocols for Researchers
and Scientists

Introduction:

Reglone®, with its active ingredient diquat, is a non-selective, contact herbicide and desiccant
widely utilized in agricultural research for rapid weed control and pre-harvest crop dry-down.[1]
[2][3][4] Its fast-acting nature and lack of soil residual activity make it a valuable tool in
experimental field settings where precise timing and control are paramount.[2] This guide
provides detailed application notes and protocols for the effective and safe use of Reglone® in
research plots, tailored for professionals in drug development and agricultural science.

Reglone® works by inhibiting Photosystem | in green plant tissue, leading to the production of
superoxides that destroy cell membranes and cause rapid desiccation.[1][3] This mode of
action is light-dependent and requires thorough coverage for optimal efficacy.[3]

Safety Precautions and Personal Protective
Equipment (PPE)

All personnel handling and applying Reglone® must adhere to strict safety protocols to
minimize exposure risks. Diquat dibromide can be harmful if inhaled or swallowed and can
cause moderate eye irritation.[5][6]
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Required Personal Protective Equipment (PPE):

Coveralls: Worn over a short-sleeved shirt and short pants.[5][7]

Chemical-resistant gloves: Made of any waterproof material.[5][7]

Shoes plus socks.[7]

Protective eyewear: Goggles or a face shield.[5][7]

Chemical-resistant headgear: For overhead exposure.[5][7]

Chemical-resistant apron: When mixing, loading, and cleaning equipment.[5]

Handling and Decontamination Procedures:

Wash hands thoroughly before eating, drinking, chewing gum, using tobacco, or using the
toilet.[1][5]

Remove clothing/PPE immediately if the pesticide gets inside. Wash thoroughly and put on
clean clothing.[1][5]

Remove PPE immediately after handling the product. Wash the outside of gloves before
removing. As soon as possible, wash thoroughly and change into clean clothing.[1][5][8]

Do not enter or allow worker entry into treated areas during the restricted-entry interval (REI)
of 24 hours.[1][9]

Data Presentation: Application Rates and Pre-
Harvest Intervals

The following tables summarize recommended application rates for weed control and

desiccation in various crops commonly used in experimental settings. Rates may need to be

adjusted based on weed density, crop canopy, and environmental conditions.

Table 1: Reglone® Application Rates for Weed Control and Desiccation
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Application Application Water Volume
Crop o Notes
Timing Rate (L/acre) (gallacre)
Use higher rates
for dense vines.
For vine killing, A split application
J 05-1.4 Pt app
at least two 20 (Ground) 5 may be effective.
Potatoes (Ground) 0.7 - )
weeks before ) (Aerial) [2] Do not apply
0.9 (Aerial)
harvest.[2] to drought-
stressed
potatoes.[2]
Application
timing is critical
to avoid yield
Pulse Crops and quality loss.
) When the crop 0.5-0.7
(Lentils, Dry 20 (Ground) 5 [10] For peas,
has reached (Ground) 0.7 - )
Beans, ] ) (Aerial) apply when the
maturity. 0.9 (Aerial) )
Soybeans, Peas) average moisture
content is no
more than 45%.
[2]
Applying too
When the crop PPYING
0.5-0.7 early can cause
Canola, Mustard,  has 90% brown 20 (Ground) 5 )
(Ground) 0.7 - ) pod shattering
Flax seeds throughout ) (Aerial) )
0.9 (Aerial) and yield loss.
the plants.[11]
[10]
When the back 0.5-0.7 Reglone® works
of the head is o 20 (Ground) 5 well on
Sunflowers (Ground) 0.7 - )
yellow and bracts ) (Aerial) sunflowers for
_ 0.9 (Aerial) o
are browning. desiccation.[10]
Retreatment may
For general ) be necessary for
Non-Crop Areas 1.5 - 2 pints 15 ]
weed control. established
weeds.[1]
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Table 2: Pre-Harvest Intervals (PHI) Following Reglone® Application

Crop Pre-Harvest Interval (Days)

Potatoes 24 hours[2]

Pulse Crops 4 - 10 days, depending on weather and crop[2]
Soybeans Direct combine when ready[2]

Dry Beans Direct combine when ready[2]

Rice 5 days[12]

Experimental Protocols
Protocol for Evaluating Herbicide Efficacy in
Experimental Plots

This protocol outlines a standard method for assessing the efficacy of Reglone® on target
weed species in a controlled experimental setting.

Objective: To determine the effective dose-response of Reglone® on selected weed species
and to assess any potential phytotoxicity on the experimental crop.

Experimental Design:

» Design: Randomized Complete Block Design (RCBD) is recommended to account for field
variability.[13][14]

» Replicates: A minimum of four replicates per treatment.[13]

o Plot Size: Dependent on the crop and application equipment, but should be large enough to
minimize edge effects. Ensure untreated buffer rows between plots to prevent spray drift.[14]

e Treatments:
o Untreated Control

o Reglone® at various rates (e.g., 0.5x, 1x, 1.5x, 2x the recommended label rate)
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o Reference herbicide (optional)
Materials and Equipment:
» Reglone® herbicide
e Non-ionic surfactant (adjuvant)[1][10]
o Calibrated research plot sprayer with flat-fan nozzles[1]
e Personal Protective Equipment (as per Section 1)
e Weed density and biomass measurement tools (e.g., quadrats, scales)
» Data collection sheets or electronic device
Procedure:

» Site Selection and Preparation: Choose a site with a uniform distribution of the target weed
species. Prepare the seedbed and plant the experimental crop according to standard
practices for the region.

o Treatment Preparation:
o Calibrate the sprayer to deliver the desired water volume per acre.

o Prepare the spray solutions for each treatment, ensuring accurate measurement of
Reglone® and the non-ionic surfactant. Use clean water, as dirty or muddy water can
reduce efficacy.[5][10]

e Application:

o Apply treatments at the appropriate weed and crop growth stage. For optimal results with
Reglone®, apply at dusk or on a cloudy day to allow for better uptake before desiccation
occurs.[15]

o Ensure thorough coverage of the target weeds.[1]
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o Record environmental conditions (temperature, humidity, wind speed) at the time of
application.

o Data Collection:

o Weed Control Efficacy: Assess weed control at set intervals (e.g., 3, 7, 14, and 28 days
after treatment). This can be done through visual ratings (e.g., 0-100% control) or by
measuring weed density and biomass within quadrats placed randomly in each plot.

o Crop Phytotoxicity: Visually assess the crop for any signs of injury (e.g., chlorosis,
necrosis, stunting) at the same intervals as weed control assessments.

o Yield Data: At crop maturity, harvest the plots and measure the yield to determine the
impact of the treatments.

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
Analysis of Variance - ANOVA) to determine significant differences between treatments.

Visualizations

Mechanism of Action: Diquat's Disruption of
Photosystem |
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Caption: Reglone (diquat) mode of action in disrupting Photosystem |I.

Experimental Workflow for Herbicide Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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